BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Strategically Subst

Author: BenchC

‘ Compound of Interest

Compound Name: 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride
CAS No.: 1146355-33-0
Cat. No.: B1440971

3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a highly functionalized aromatic sulfonyl chloride that serves as a critical building blo«
trifluoromethyl (-CF3) group, a powerful electron-withdrawing moiety, is renowned for its ability to enhance metabolic stability, increase lipophilicity, ar
modulates the electronic character of the benzene ring.[4] This distinct substitution pattern fine-tunes the reactivity of the sulfonyl chloride group, mak

This guide provides an in-depth analysis of the reactivity profile of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride. It is designed for res
authoritative scientific principles.

Physicochemical and Structural Properties

A clear understanding of the fundamental properties of a reagent is the bedrock of its effective application. The key characteristics of 3-methoxy-5-(ti

Property Value

CAS Number 1146355-33-0

Molecular Formula CsHeCIF303S

Molecular Weight 274.64 g/mol

IUPAC Name 3-methoxy-5-(trifluoromethyl)benzenesulfonyl chlor
Canonical SMILES COC1=CC(C(F)(F)F)=CC(S(=0)(=0)Cl)=C1
Purity Typically 295.0%

Core Reactivity and Mechanistic Insights

The reactivity of sulfonyl chlorides is dominated by the highly electrophilic nature of the sulfur atom.[11] This electrophilicity is induced by the strong e
ion acting as an excellent leaving group.[11]

The precise mechanism of this nucleophilic substitution is a subject of detailed study, with evidence pointing towards either a concerted SN2-like patr
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Caption: General mechanisms for nucleophilic substitution on a sulfonyl chloride.

The Electronic Influence of Substituents

The unique reactivity of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a direct consequence of its substitution pattern:
« 5-(Trifluoromethyl) Group: As a potent electron-withdrawing group, the -CF3 moiety significantly increases the partial positive charge on the sulfur ¢

« 3-Methoxy Group: The -OCH3 group is electron-donating through resonance but slightly electron-withdrawing through induction. Its overall effect fr
more complex systems.[14]

This electronic balance makes the reagent highly reactive yet potentially more selective in complex synthetic environments compared to more aggres

Key Reactions and Applications

The primary utility of this reagent lies in its efficient reaction with amine and alcohol nucleophiles, which are fundamental transformations in the synth

Reaction with Amines: Synthesis of Sulfonamides

The reaction with primary or secondary amines is a robust and widely used method for forming the sulfonamide linkage (R-SO2-NR'R"), a privileged ¢
pyridine or triethylamine, which serves to neutralize the hydrochloric acid byproduct.[15]

Causality: The base is critical because the HCI generated can protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[15]

Reaction with Alcohols: Synthesis of Sulfonate Esters

Alcohols and phenols react with 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride to yield the corresponding sulfonate esters (R-SOs-R’)
« Hydroxyl Group Protection: The resulting sulfonate is stable under many reaction conditions.

« Activation of Alcohols: The sulfonate group is an excellent leaving group, far superior to the original hydroxyl group. This "activates" the alcohol, fac
as both a solvent and a base.[18]
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Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems, providing clear, step-by-step methodologies for typical applications.

Protocol 1: General Procedure for the Synthesis of a Sulfonamide

This protocol describes the reaction of 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride with a representative primary amine.
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Caption: General workflow for the synthesis of sulfonamides.
Methodology:
« Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the primary or secondary amine (1.0 equivale

* Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1440971/docs?utm_src=pdf-body-img#introduction-a-strategically-substituted-building-block-for-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reagent Addition: Dissolve 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCNM
Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Continue stirring for 2-16 hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

Workup: Upon completion, carefully pour the reaction mixture into a separatory funnel containing 1 M HCI (aq). Extract the aqueous layer with DCN
Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate (NaHCO3) solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S04) or magnesium sulfate (MgSOQa4), filter, and concentrate th

Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel to yield the pure sulfonamide.

Protocol 2: General Procedure for the Synthesis of a Sulfonate Ester

This protocol outlines the activation of a primary or secondary alcohol.

Methodology:

Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, dissolve the alcohol (1.0 equivalent) in anhydrous pyridine at room temperature.
Cooling: Cool the solution to 0 °C in an ice-water bath.

Reagent Addition: Add 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution, ensuring
Reaction: Stir the mixture at 0 °C. The reaction is often complete within 1-4 hours.

Monitoring: Monitor the disappearance of the alcohol by TLC.

Workup: Once the reaction is complete, pour the mixture over crushed ice and add concentrated HCI until the pH is acidic.

Extraction: Extract the mixture with a suitable organic solvent, such as ethyl acetate or DCM.

Washing and Drying: Wash the combined organic extracts with water and brine, then dry over anhydrous MgSOs, filter, and concentrate in vacuo tc

Safety and Handling

As with all sulfonyl chlorides, 3-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride must be handled with appropriate caution.

Hazards: The compound is corrosive and causes severe skin burns and eye damage.[19][20] It is moisture-sensitive and reacts with water, includir
Handling: Always handle this reagent in a well-ventilated chemical fume hood.[19] Wear appropriate personal protective equipment (PPE), includin
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from water and moisture.[19] Storing under an inert atmos

Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations, typically through an approved wast

Conclusion

3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a powerful and versatile reagent for modern organic synthesis and drug discovery. It
substituent, allows for the efficient and often selective synthesis of sulfonamides and sulfonate esters. By understanding the core principles of its reac
accelerate the development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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